Cas no 95658-81-4 (3-Hydroxy-5-methylbenzonitrile)

3-Hydroxy-5-methylbenzonitrile structure

95658-81-4 structure

Product Name:3-Hydroxy-5-methylbenzonitrile

CAS No:95658-81-4

MF:C₈H₇NO

MW:133.147281885147

MDL:MFCD16999137

CID:841914

PubChem ID:21949823

Update Time:2024-10-25

3-Hydroxy-5-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Hydroxy-5-methylbenzonitrile
- 3-Cyano-5-methylphenol
- Benzonitrile, 3-hydroxy-5-methyl-
- 3-Hydroxy-5-methyl-benzonitrile
- 3-CYANO-5-HYDROXYTOLUENE
- OATUMQZBLZQKBX-UHFFFAOYSA-N
- MB25636
- CM10560
- AS06386
- ST24022908
- Z5409
- 3-Hydroxy-5-methylbenzonitrile (ACI)
- MDL： MFCD16999137
- Inchi： 1S/C8H7NO/c1-6-2-7(5-9)4-8(10)3-6/h2-4,10H,1H3
- InChI Key： OATUMQZBLZQKBX-UHFFFAOYSA-N
- SMILES： N#CC1C=C(C)C=C(O)C=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 158
Topological Polar Surface Area: 44

Experimental Properties

Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 103.5-104.5 ºC
Boiling Point: 282.2±28.0 ºC (760 Torr),
Flash Point: 124.4±24.0 ºC,
Solubility: Slightly soluble (1 g/l) (25 º C),

3-Hydroxy-5-methylbenzonitrile Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,Room Temperature

3-Hydroxy-5-methylbenzonitrile Pricemore >>

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Chemenu	CM130152-1g	3-hydroxy-5-methylbenzonitrile	95658-81-4	95%	1g	$194	2021-06-17
Chemenu	CM130152-5g	3-hydroxy-5-methylbenzonitrile	95658-81-4	95%	5g	$581	2021-06-17
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3-Hydroxy-5-methylbenzonitrile Production Method

Production Method 1

473923-98-7

95658-81-4

Reaction Conditions

1.1 Reagents: Boron trichloride Catalysts: Tetrabutylammonium iodide Solvents: Dichloromethane ; -78 °C; 30 min, rt
1.2 Reagents: Water ; 20 min, cooled
1.3 Reagents: Sodium bicarbonate Solvents: Water ; neutralized

Reference

: Preparation of novel indole derivatives as cytoplasmic fatty acid binding protein FABP-4 inhibitors

, World Intellectual Property Organization, , ,

Production Method 2

473923-98-7

95658-81-4

Reaction Conditions

1.1 Reagents: Tetrabutylammonium iodide , Boron trichloride Solvents: Dichloromethane ; -78 °C; -78 °C → rt; 20 min, rt; rt → 0 °C
1.2 Reagents: Water ; cooled

Reference

: Preparation of aryloxy pyrazole derivatives as reverse transcriptase inhibitors for treating HIV

, World Intellectual Property Organization, , ,

Production Method 3

473923-98-7

95658-81-4

Reaction Conditions

1.1 Reagents: Tetrabutylammonium iodide , Boron trichloride Solvents: Dichloromethane ; rt; rt → -78 °C; -78 °C; -78 °C; overnight, -78 °C → rt
1.2 Reagents: Water ; cooled
1.3 Reagents: Sodium bicarbonate Solvents: Water ; neutralized

Reference

: Preparation of pyrimidindiones as HIV reverse transcriptase inhibitors

, World Intellectual Property Organization, , ,

Production Method 4

1243289-99-7

95658-81-4

Reaction Conditions

1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide ; 0 °C; 2 h, rt

Reference

: Preparation of arenesulfonamide compound containing aryloxy moiety as β2-adrenergic receptor antagonist

, Japan, , ,

Production Method 5

124289-21-0

95658-81-4

Reaction Conditions

1.1 Catalysts: Nickel bromide , (T-4)-[3-Ethyl-5-[1-(4-ethyl-3,5-dimethyl-2H-pyrrol-2-ylidene-κN)ethyl]-2,4-dime… Solvents: Acetonitrile ; 15 min, rt
1.2 Reagents: Diisopropylethylamine , Water Catalysts: [2,2′-Bipyridine]-6,6′-diamine Solvents: Dimethylformamide ; 24 h, 50 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

: Synthesis of Phenols: Organophotoredox/Nickel Dual Catalytic Hydroxylation of Aryl Halides with Water

Yang, Liu; Huang, Zhiyan; Li, Gang; Zhang, Wei; Cao, Rui; et al, Angewandte Chemie, 2018, 57(7), 1968-1972

Production Method 6

1220219-59-9

95658-81-4

Reaction Conditions

1.1 Reagents: Pyridine Catalysts: Copper(II) triflate Solvents: 1-Butanol , 2-Methyltetrahydrofuran , Dimethylacetamide ; 20 min, rt → 120 °C

Reference

: Sequential Ir/Cu-Mediated Method for the Meta-Selective C-H Radiofluorination of (Hetero)Arenes

Wright, Jay S. ; Sharninghausen, Liam S. ; Preshlock, Sean; Brooks, Allen F. ; Sanford, Melanie S. ; et al, Journal of the American Chemical Society, 2021, 143(18), 6915-6921